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Compound of Interest

Compound Name: Amg-221

Cat. No.: B1667031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for handling

Amg-221, a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1). The information is intended to supplement, not replace, the official Safety Data Sheet

(SDS) which should be obtained from the supplier.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for Amg-221 is not publicly available, general

laboratory safety protocols for handling potent chemical compounds should be strictly followed.

Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols are generated, a NIOSH-approved

respirator is recommended.
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General Handling Procedures:

Avoid contact with eyes, skin, and clothing.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Handle in a chemical fume hood.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible substances.

In Case of Exposure:

Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Operational Plans: Disposal
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Dispose of Amg-221 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. As a thiazole derivative, it should be treated as

chemical waste. Do not dispose of down the drain or in regular trash. Contact your institution's

environmental health and safety office for specific disposal guidance.

Signaling Pathway of 11β-HSD1 Inhibition by Amg-
221
Amg-221 is a selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This

enzyme is responsible for the intracellular conversion of inactive cortisone to active cortisol, a

glucocorticoid. By inhibiting 11β-HSD1, Amg-221 reduces the local concentration of active

glucocorticoids in tissues where the enzyme is expressed, such as adipose tissue and the liver.

This mechanism is being investigated for its therapeutic potential in conditions like type 2

diabetes, where excess glucocorticoid activity can contribute to insulin resistance.
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Caption: Mechanism of Amg-221 action as an 11β-HSD1 inhibitor.

Experimental Protocols and Data
Detailed, step-by-step experimental protocols for Amg-221 are proprietary and not publicly

available. However, published research provides insights into its use in preclinical and clinical

studies.
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In Vivo Studies in Diet-Induced Obese (DIO) Mice.[1]
Objective: To evaluate the effect of Amg-221 on 11β-HSD1 activity and blood glucose levels.

Methodology Outline:

Animal Model: Diet-induced obese (DIO) mice.

Dosing: Amg-221 administered orally by gavage at doses of 25 or 50 mg/kg, twice daily

(b.i.d.).

Endpoint: Measurement of 11β-HSD1 activity and fed blood glucose levels at the end of the

study.

Results Summary:

Dosage Outcome

25 mg/kg (b.i.d.) Inhibition of 11β-HSD1 activity.

50 mg/kg (b.i.d.)
Statistically significant reduction in fed blood

glucose compared to the vehicle group.

In Vitro Assays
Amg-221 has been characterized in various in vitro assays to determine its potency and

selectivity.

11β-HSD1 Inhibition Assay:

Assay Type: Biochemical scintillation proximity assay (SPA).

Result: Ki of 12.8 nM.[1]

Cell-Based Assay:

Objective: To determine the half-maximal inhibitory concentration (IC50) in a cellular context.

Result: IC50 of 10.1 nM.[1]
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Selectivity Assays:

Amg-221 shows high selectivity for 11β-HSD1 over other related enzymes.

11β-HSD2, 17β-HSD1, and Glucocorticoid Receptor (GR): IC50 values are all >10 μM.[1]

Experimental Workflow for In Vivo Study
The following is a generalized workflow based on typical in vivo studies with small molecule

inhibitors.
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Caption: Generalized workflow for an in vivo efficacy study of Amg-221.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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